Cas no 145124-52-3 ((5-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl acetate)

• Product Name: (5-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl acetate
• CAS No: 145124-52-3
• MF: C₁₁H₁₁NO₆
• MW: 253.208143472672
• CID: 2919342
• Update Time: 2023-08-10

(5-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• (5-nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl acetate
• (5-Nitro-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl acetate

• Inchi： 1S/C11H11NO6/c1-7(13)16-5-8-6-17-11-9(12(14)15)3-2-4-10(11)18-8/h2-4,8H,5-6H2,1H3
• InChI Key： ULTUKAGSWOBJPQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2OCC1COC(C)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 328
• XLogP3: 1.4
• Topological Polar Surface Area: 90.6